Cas no 861881-02-9 (4-Iodo-1H-pyrazolo[3,4-b]pyridine)

4-Iodo-1H-pyrazolo[3,4-b]pyridine is a heterocyclic compound featuring a pyrazolo[3,4-b]pyridine core substituted with an iodine atom at the 4-position. This structure serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, where it facilitates cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. The iodine substituent enhances reactivity, enabling efficient functionalization of the scaffold. Its rigid aromatic framework contributes to stability, while the pyrazole and pyridine moieties offer potential for further derivatization. This compound is valuable in the development of bioactive molecules, including kinase inhibitors and other therapeutic agents, due to its ability to act as a key building block in medicinal chemistry.
4-Iodo-1H-pyrazolo[3,4-b]pyridine structure
861881-02-9 structure
Product Name:4-Iodo-1H-pyrazolo[3,4-b]pyridine
CAS No:861881-02-9
MF:C6H4IN3
MW:245.020532608032
MDL:MFCD11846314
CID:662351
PubChem ID:57642801
Update Time:2025-06-07

4-Iodo-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Iodo-1H-pyrazolo[3,4-b]pyridine
    • 1H-Pyrazolo[3,4-b]pyridine, 4-iodo-
    • 4-IODO-7-AZA-1H-INDAZOLE
    • 4-Iodo-1H-pyrazolo[3,4-b]pyridine (ACI)
    • AKOS016006402
    • G11342
    • 4-iodo-7-azaindazole
    • AC-31800
    • SY077814
    • EN300-4267012
    • AS-32681
    • MFCD11846314
    • 4-iodo-1 H-pyrazolo[3,4-b]pyridine
    • DTXSID10727413
    • 4-Iodo-2H-pyrazolo[3,4-b]pyridine
    • 861881-02-9
    • SCHEMBL290117
    • PB23907
    • CS-0053820
    • MDL： MFCD11846314
    • Inchi： 1S/C6H4IN3/c7-5-1-2-8-6-4(5)3-9-10-6/h1-3H,(H,8,9,10)
    • InChI Key： PEHWWSPOLYSDBW-UHFFFAOYSA-N
    • SMILES： IC1C2=C(NN=C2)N=CC=1

Computed Properties

  • Exact Mass: 244.94500
  • Monoisotopic Mass: 244.94499g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57000
  • LogP: 1.56250

4-Iodo-1H-pyrazolo[3,4-b]pyridine Pricemore >>

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Apollo Scientific
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 861881-02-9 98%
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Chemenu
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eNovation Chemicals LLC
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4-Iodo-1H-pyrazolo[3,4-b]pyridine Production Method

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Beyond Pharmaceutical Co., Ltd
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(CAS:861881-02-9)4-Iodo-1H-pyrazolo[3,4-b]pyridine
Order Number:B223093
Stock Status:inquiry
Quantity:1g;10g;100g;1kg;bulk
Purity:98%
Pricing Information Last Updated:Tuesday, 28 October 2025 11:13
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Beyond Pharmaceutical Co., Ltd
(CAS:861881-02-9)4-Iodo-1H-pyrazolo[3,4-b]pyridine
B223093
Purity:98%
Quantity:1g;10g;100g;1kg;bulk
Price ($):Inquiry
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